Cas no 1404451-31-5 (Fmoc-L-Pyrraline(TBS)-OH)
Fmoc-L-Pyrraline(TBS)-OH Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-L-Pyrraline(TBS)-OH
- (2S)-6-[2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-formylpyrrol-1-yl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
-
- Inchi: 1S/C33H42N2O6Si/c1-33(2,3)42(4,5)41-21-24-18-17-23(20-36)35(24)19-11-10-16-30(31(37)38)34-32(39)40-22-29-27-14-8-6-12-25(27)26-13-7-9-15-28(26)29/h6-9,12-15,17-18,20,29-30H,10-11,16,19,21-22H2,1-5H3,(H,34,39)(H,37,38)/t30-/m0/s1
- InChI Key: APEKGBRQQMBOPQ-PMERELPUSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCC1=CC=C(C=O)N1CCCC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 42
- Rotatable Bond Count: 15
- Complexity: 901
- Topological Polar Surface Area: 107
Fmoc-L-Pyrraline(TBS)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB544505-1 g |
Fmoc-L-Pyrraline(TBS)-OH; . |
1404451-31-5 | 1g |
€1,800.00 | 2023-01-19 | ||
| abcr | AB544505-100mg |
Fmoc-L-Pyrraline(TBS)-OH; . |
1404451-31-5 | 100mg |
€300.00 | 2025-04-21 | ||
| abcr | AB544505-250mg |
Fmoc-L-Pyrraline(TBS)-OH; . |
1404451-31-5 | 250mg |
€600.00 | 2025-04-21 | ||
| abcr | AB544505-1g |
Fmoc-L-Pyrraline(TBS)-OH; . |
1404451-31-5 | 1g |
€1800.00 | 2025-04-21 |
Fmoc-L-Pyrraline(TBS)-OH Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Fmoc-L-Pyrraline(TBS)-OH
Introduction to Fmoc-L-Pyrraline(TBS)-OH (CAS No. 1404451-31-5)
Fmoc-L-Pyrraline(TBS)-OH is a specialized amino acid derivative widely used in the field of peptide synthesis and pharmaceutical research. This compound, with the chemical name N-(Fmoc)-L-pyrrolidine-1-carboxylic acid tert-butoxycarbonyl ester, is a crucial intermediate in the synthesis of complex peptides and proteins. Its unique structure, featuring a protected amine group and a pyrrolidine ring, makes it an invaluable tool for researchers aiming to develop novel therapeutic agents.
The compound is characterized by its molecular formula C25H33N3O6 and a molecular weight of 485.53 g/mol. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group at the N-terminus provides a removable protecting group that is essential for controlled peptide elongation during solid-phase peptide synthesis (SPPS). Additionally, the tert-butoxycarbonyl (Boc) protection on the carboxyl group ensures stability and prevents unwanted side reactions.
CAS No. 1404451-31-5 is a unique identifier for this compound, ensuring precise classification and retrieval in scientific databases. This number is crucial for researchers who need to reference specific chemical entities in their work, facilitating accurate documentation and collaboration.
The significance of Fmoc-L-Pyrraline(TBS)-OH in modern synthetic chemistry cannot be overstated. Peptide-based drugs have gained considerable attention due to their high specificity and efficacy in targeting various diseases. The demand for high-quality peptide intermediates has led to the development of advanced synthetic methodologies, where compounds like Fmoc-L-Pyrraline(TBS)-OH play a pivotal role.
In recent years, there has been a surge in research focused on developing novel peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics are being explored for their potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The synthesis of these complex molecules often relies on building blocks like Fmoc-L-Pyrraline(TBS)-OH, which provide the necessary structural framework.
The use of Fmoc-L-Pyrraline(TBS)-OH in solid-phase peptide synthesis (SPPS) offers several advantages. The Fmoc group can be easily removed under mild acidic conditions, allowing for stepwise addition of amino acids without interference from other functional groups. This selectivity is critical for achieving high yields and purity in peptide synthesis. Moreover, the Boc protection ensures that the carboxyl group remains inert during coupling reactions, preventing unwanted side products.
Recent advancements in peptide synthesis have also led to the development of automated systems that can perform SPPS with high precision and reproducibility. These systems often utilize pre-packaged resins and reagents, including protected amino acids like Fmoc-L-Pyrraline(TBS)-OH, to streamline the synthetic process. This automation has significantly reduced the time and effort required to synthesize complex peptides, making it more feasible for academic and industrial research.
The pharmaceutical industry has shown particular interest in peptidomimetics due to their potential to overcome limitations associated with traditional peptides. For instance, many peptides suffer from rapid degradation in vivo, limiting their therapeutic efficacy. Peptidomimetics can be designed to resist enzymatic degradation while maintaining biological activity. The incorporation of non-natural amino acids like those present in Fmoc-L-Pyrraline(TBS)-OH allows for greater structural diversity, enabling researchers to fine-tune the properties of these molecules.
Fmoc-L-Pyrraline(TBS)-OH has found applications beyond drug development. It is also used in diagnostic assays and as a research tool for studying protein-protein interactions. The ability to synthesize custom-designed peptides using this building block has opened new avenues for understanding biological processes at the molecular level.
The synthesis of complex molecules like peptidomimetics often requires multiple steps, each requiring precise control over reaction conditions. The use of protected amino acids such as Fmoc-L-Pyrraline(TBS)-OH ensures that each step proceeds efficiently without interference from other functional groups. This level of control is essential for achieving high yields and purity in multi-step syntheses.
In conclusion, Fmoc-L-Pyrraline(TBS)-OH (CAS No. 1404451-31-5) is a versatile and essential intermediate in peptide synthesis with significant implications for pharmaceutical research and development. Its unique structure and protective groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents and peptidomimetics. As synthetic methodologies continue to evolve, compounds like Fmoc-L-Pyrraline(TBS)-OH will remain at the forefront of innovation in this dynamic field.
1404451-31-5 (Fmoc-L-Pyrraline(TBS)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)